Pyrrolidine-2-ones
Pyrrolidine-2-one, also known as 2-pyrroline-1-one or cyclic amide of pyrrole, is a five-membered heterocyclic compound. It features an oxygen atom connected to the nitrogen atom in the pyrrolidine ring, making it a key intermediate and building block in organic synthesis. This compound is widely used in the pharmaceutical industry for the synthesis of various bioactive molecules and drugs due to its unique reactivity and functional groups. Pyrrolidine-2-one derivatives can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. Additionally, it plays an important role in the development of chiral compounds, which are crucial for the synthesis of enantiomerically pure pharmaceuticals. Its ability to form hydrogen bonds and participate in various reactions contributes to its versatility as a reagent in synthetic chemistry.

Structure | Chemical Name | CAS | MF |
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N-(1S)-1-(Hydroxymethyl)-2-(3S)-2-oxo-3-pyrrolidinylethyl-carbamic Acid tert-Butyl Ester | 249736-45-6 | C12H22N2O4 |
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Propargyl-PEG3-NHS ester | 1428629-71-3 | C14H19NO7 |
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3,3-diethylpyrrolidine-2,5-dione | 501357-88-6 | |
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Azido-PEG12-NHS ester | 2363756-50-5 | C31H56N4O16 |
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4-(bromomethyl)pyrrolidin-2-one | 945671-51-2 | C5H8NOBr |
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(4R)-4-Amino-3,3-dimethylpyrrolidin-2-one | 1638744-44-1 | C6H12N2O |
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Sulfosuccinimidyl oleate sodium | 1212012-37-7 | C22H36NNaO7S |
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(4R,5R)-5-Hydroxymethyl-4-methyl-pyrrolidin-2-one | 1932349-30-8 | C6H11NO2 |
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3-methyl-4-(propan-2-yl)pyrrolidin-2-one | 1935915-43-7 | C8H15NO |
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2,5-dioxopyrrolidin-1-yl 2-methoxyacetate | 161742-67-2 | C7H9NO5 |
Related Literature
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Qi Zhu,Dali Wang,Chunlai Tu,Bangshang Zhu Polym. Chem., 2012,3, 1975-1977
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Paula G. Chirila,Christopher J. Whiteoak Dalton Trans., 2017,46, 9721-9739
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4. Front cover
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S. Vitushkina,I. Potočňák,Z. Trávníček,R. Herchel Dalton Trans., 2018,47, 1498-1512
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Dominic P. O’Brien,Peter N. Kirkpatrick,Simon W. O’Brien,Thomas Staroske,Timothy I. Richardson,David A. Evans,Andrew Hopkinson,Jonathan B. Spencer,Dudley H. Williams Chem. Commun., 2000, 103-104
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Xinyi Zan,Xin Tang,Lina Zhao,Linfang Chu RSC Adv., 2016,6, 60673-60682
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Nikolas Chronis,Luke P. Lee Lab Chip, 2004,4, 125-130
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10. Contents list
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